Cas no 819076-91-0 (Methyl 2-\u200bchlorobenzod\u200boxazole-\u200b6-\u200bcarboxylate)

• Product Name: Methyl 2-\u200bchlorobenzod\u200boxazole-\u200b6-\u200bcarboxylate
• CAS No: 819076-91-0
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD20528144
• CID: 2109279
• PubChem ID: 58433755
• Update Time: 2025-04-21

Methyl 2-\u200bchlorobenzod\u200boxazole-\u200b6-\u200bcarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chlorobenzo[d]oxazole-6-carboxylate
• METHYL 2-CHLORO-1,3-BENZOXAZOLE-6-CARBOXYLATE
• methyl2-chlorobenzo[d]oxazole-6-carboxylate
• 2-chlorobenzoxazole-6-carboxylic acid methyl ester
• SCHEMBL2361382
• EN300-127504
• AKOS023578709
• DA-02613
• 2-chloro-benzooxazole-6-carboxylic acid methyl ester
• Methyl 2chloro-1,3benzoxazole-6-carboxylate
• CS-0029578
• C91196
• ZZMHBFGSQVJSER-UHFFFAOYSA-N
• 819076-91-0
• 845-570-9
• Methyl 2-\u200bchlorobenzod\u200boxazole-\u200b6-\u200bcarboxylate

• MDL： MFCD20528144
• Inchi： 1S/C9H6ClNO3/c1-13-8(12)5-2-3-6-7(4-5)14-9(10)11-6/h2-4H,1H3
• InChI Key： ZZMHBFGSQVJSER-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(C(=O)OC)=CC=2O1

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.8±13.0 ºC (760 Torr),
• Flash Point: 127.9±19.8 ºC,
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-\u200bchlorobenzod\u200boxazole-\u200b6-\u200bcarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles